Cas no 1005046-58-1 (tricyclo[5.2.1.0^{2,6}]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate)

• Product Name: tricyclo[5.2.1.0^{2,6}]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate
• CAS No: 1005046-58-1
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 4558755
• Update Time: 2025-10-29

tricyclo[5.2.1.0^{2,6}]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tricyclo[5.2.1.0^{2,6}]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate
• Carbamic acid, N-[(4-methylphenyl)sulfonyl]-, 3a,4,5,6,7,7a-hexahydro-4,7-methano-1H-inden-5-yl ester

• Inchi： 1S/C18H21NO4S/c1-11-5-7-13(8-6-11)24(21,22)19-18(20)23-17-10-12-9-16(17)15-4-2-3-14(12)15/h2,4-8,12,14-17H,3,9-10H2,1H3,(H,19,20)
• InChI Key： IABLGVHYLVGUFH-UHFFFAOYSA-N
• SMILES： C(OC1CC2CC1C1C2CC=C1)(=O)NS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 347.119129g/mol
• Monoisotopic Mass: 347.119129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.4g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 80.8Ų

Additional information on tricyclo[5.2.1.0^{2,6}]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate

Chemical Profile of Tricyclo[5.2.1.0^2,6]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate (CAS No. 1005046-58-1)

The compound Tricyclo[5.2.1.0^2,6]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate, identified by the CAS number 1005046-58-1, represents a structurally intricate molecule with significant potential in the field of medicinal chemistry and pharmacological research. Its tricyclic framework, characterized by a fused system of three rings, introduces unique conformational constraints that can influence its biological activity and interaction with biological targets.

The core structure of this compound, tricyclo[5.2.1.0^2,6]dec-4-en-8-yl, is a highly strained bicyclic system derived from decalin, which has been extensively studied for its role in drug design due to its ability to mimic the binding pockets of enzymes and receptors. The presence of a double bond at the 4-position and the cyclopropyl ring at the 8-position further enhances the complexity of this scaffold, making it an attractive candidate for developing novel therapeutic agents.

The N-(4-methylbenzenesulfonyl)carbamate moiety appended to the tricyclic core introduces a polar and charged functional group, which can modulate the compound's solubility, bioavailability, and binding affinity. The sulfonyl group is known for its ability to enhance binding interactions through hydrogen bonding and electrostatic interactions, while the carbamate group can serve as a pharmacophore in various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural features of this compound in greater detail. Studies using molecular dynamics simulations have revealed that the tricyclic scaffold exhibits high rigidity, which can be advantageous for designing molecules with precise target specificity. Additionally, the N-(4-methylbenzenesulfonyl)carbamate group adopts multiple conformations depending on the environment, suggesting flexibility that could be exploited for optimizing drug-like properties.

In terms of biological activity, preliminary in vitro studies have suggested that derivatives of this compound may exhibit potential as inhibitors of certain enzymes implicated in inflammatory and metabolic disorders. The tricyclic core has been reported to interact with proteins such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key targets in managing pain and inflammation. The sulfonyl and carbamate groups further enhance the likelihood of binding to these enzymes by providing multiple interaction points.

The synthesis of Tricyclo[5.2.1.0^2,6]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate presents a challenge due to the complexity of its tricyclic system. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to ensure regioselectivity and stereoselectivity. Recent innovations in synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalytic approaches, have provided more efficient pathways for constructing such intricate structures.

The pharmacokinetic properties of this compound are also an area of active investigation. The polar nature of the N-(4-methylbenzenesulfonyl)carbamate group suggests good water solubility, which is favorable for oral administration. However, the lipophilic tricyclic core may influence membrane permeability and metabolic stability. Detailed pharmacokinetic studies are necessary to optimize dosing regimens and minimize potential side effects.

Future research directions may focus on exploring analogs of this compound to improve its therapeutic profile further. By modifying substituents on the aromatic ring or introducing additional functional groups into the tricyclic system, researchers can fine-tune biological activity and physicochemical properties. Additionally, exploring derivatives with different stereochemistries could reveal novel mechanisms of action or enhance selectivity against specific targets.

The integration of machine learning techniques into drug discovery has also shown promise for accelerating the development process for compounds like this one. Predictive models can help identify optimal synthetic routes and predict biological activity based on structural features alone, significantly reducing the time required for experimental validation.

In conclusion,Tricyclo[5.2.1.0^2,6]dec-4-en-8-yl N-(4-methylbenzenesulfonyl)carbamate (CAS No. 1005046-58-1) is a structurally complex molecule with significant potential in medicinal chemistry and pharmacology research。 Its unique tricyclic framework combined with functional groups such as N-(4-methylbenzenesulfonyl)carbamate makes it an intriguing candidate for developing novel therapeutic agents。 Further exploration through computational modeling、synthetic innovation、and biological evaluation will be crucial in realizing its full potential as a lead compound or building block for future drug candidates。